Cas no 41381-28-6 (3,5-Dicyclopropylphenyl trifluoromethanesulfonate)
41381-28-6 structure
Product Name:3,5-Dicyclopropylphenyl trifluoromethanesulfonate
CAS No:41381-28-6
MF:C13H13F3O3S
MW:306.300733327866
CID:2635282
PubChem ID:575528
Update Time:2025-04-21
3,5-Dicyclopropylphenyl trifluoromethanesulfonate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL19859423
- 3,5-Dicyclopropylphenyl trifluoromethanesulfonate
- 41381-28-6
- DB-135973
-
- Inchi: 1S/C13H13F3O3S/c14-13(15,16)20(17,18)19-12-6-10(8-1-2-8)5-11(7-12)9-3-4-9/h5-9H,1-4H2
- InChI Key: UNCZHUSAOHHVSB-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=C(C=C(C=1)C1CC1)C1CC1
Computed Properties
- Exact Mass: 306.05374993Da
- Monoisotopic Mass: 306.05374993Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 51.8Ų
3,5-Dicyclopropylphenyl trifluoromethanesulfonate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
41381-28-6 (3,5-Dicyclopropylphenyl trifluoromethanesulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent